Cas no 1309875-09-9 (4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzaldehyde)

• Product Name: 4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzaldehyde
• CAS No: 1309875-09-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 2624809
• PubChem ID: 58432034
• Update Time: 2025-05-25

4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzaldehyde
• 1309875-09-9
• 2-Ethyl-5-(4-formylphenyl)-1,3,4-oxadiazole
• CS-0329055
• Benzaldehyde, 4-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• GOCQSPCAXCEKNX-UHFFFAOYSA-N
• PS-5104
• SCHEMBL2389419
• AKOS026675506

• Inchi： 1S/C11H10N2O2/c1-2-10-12-13-11(15-10)9-5-3-8(7-14)4-6-9/h3-7H,2H2,1H3
• InChI Key： GOCQSPCAXCEKNX-UHFFFAOYSA-N
• SMILES： O1C(CC)=NN=C1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 202.074227566Da
• Monoisotopic Mass: 202.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56Ų

Additional information on 4-(5-Ethyl-1,3,4-oxadiazol-2-yl)benzaldehyde

4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)Benzaldehyde: A Comprehensive Overview

4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde is a compound with the CAS number 1309875-09-9, representing a unique structure that combines an aromatic aldehyde group with a substituted oxadiazole ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzaldehyde moiety attached to a 1,3,4-oxadiazole ring, which itself is substituted with an ethyl group at the 5-position. This combination of functional groups imparts the compound with interesting chemical and biological properties.

The synthesis of 4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde involves a multi-step process that typically begins with the preparation of the oxadiazole ring. The oxadiazole moiety is synthesized via a cyclization reaction between an amine and a carbonyl compound under specific conditions. Once the oxadiazole ring is formed, it undergoes further substitution reactions to introduce the ethyl group at the 5-position. The final step involves coupling this substituted oxadiazole with a benzaldehyde derivative to form the target compound. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for the preparation of such heterocyclic compounds.

One of the key areas of research on 4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde is its biological activity. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. For instance, research published in 2023 demonstrated that this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX)-2 and nitric oxide (NO) synthase. Additionally, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-related diseases.

Another area of interest lies in the material science applications of 4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde. The compound's aromaticity and heterocyclic structure make it suitable for use as a building block in constructing advanced materials. For example, researchers have explored its use in designing organic semiconductors and optoelectronic devices. Recent studies have highlighted its potential as an electron-deficient component in donor–acceptor systems, which are critical for achieving high charge carrier mobility in organic electronics.

The chemical stability and reactivity of 4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde are also subjects of ongoing investigation. Its reactivity towards nucleophilic addition reactions has been exploited in various organic transformations. For instance, the aldehyde group can undergo condensation reactions with amines or hydroxyl-containing compounds to form imines or hemiacetals. These reactions not only expand the range of derivatives that can be synthesized from this compound but also open up new avenues for its application in chemical synthesis.

In terms of spectroscopic characterization, 4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde has been extensively studied using techniques such as UV–vis spectroscopy and nuclear magnetic resonance (NMR). These studies have provided insights into its electronic structure and conformational preferences. For example, UV–vis spectroscopy has revealed strong absorption bands corresponding to π→π* transitions within the aromatic and heterocyclic systems. Meanwhile, NMR analysis has confirmed the regioselectivity of substituent placement on the oxadiazole ring.

From an environmental perspective, the biodegradability and toxicity of 4-(5-Ethyl-1,3,4-Oxadiazol-2-yl)benzaldehyde are important considerations for its large-scale use. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on ecosystems and human health.

In conclusion,4-(5-Ethyl